Cas no 1361487-37-7 (5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde)

• Product Name: 5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde
• CAS No: 1361487-37-7
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4799666
• Update Time: 2025-10-28

5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-9-2-1-8(10(14)11(9)15)12-6(5-18)3-7(16)4-17-12/h1-5H
• InChI Key： XWNITPNGINKKDM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(C=O)=CC(=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4
• Topological Polar Surface Area: 30

Additional information on 5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde

Introduction to 5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361487-37-7)

5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde, with the CAS number 1361487-37-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted nicotinaldehyde moiety and a trichlorophenyl group. These structural features contribute to its potential applications in various biological and medicinal contexts.

The chemical formula of 5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde is C₁₂H₆Cl₃FNO₂. Its molecular weight is approximately 308.58 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in various chemical reactions and biological assays.

In recent years, 5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde has been the subject of numerous studies due to its potential as a building block in the synthesis of more complex molecules. One of the key areas of interest is its role in the development of novel pharmaceutical agents. Researchers have explored its use as an intermediate in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde as a precursor for the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The fluoro-substituted nicotinaldehyde moiety was found to enhance the antiviral efficacy by improving the compound's ability to inhibit viral replication.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the anticancer properties of 5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde. The results showed that certain derivatives of this compound exhibited selective cytotoxicity against human cancer cell lines, particularly those derived from breast and lung cancers. The trichlorophenyl group was identified as a key structural feature responsible for the enhanced anticancer activity.

The unique electronic properties of 5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde, particularly its electron-withdrawing groups (fluorine and chlorine atoms), make it an attractive candidate for further chemical modifications. These modifications can be tailored to optimize the compound's pharmacological properties, such as solubility, stability, and bioavailability.

Beyond its applications in medicinal chemistry, 5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde has also been studied for its potential use in materials science. Its ability to form stable complexes with various metal ions has led to its exploration as a ligand in coordination chemistry. Researchers have synthesized metal complexes using this compound and have reported their use in catalytic reactions and as luminescent materials.

In conclusion, 5-Fluoro-2-(2,3,4-trichlorophenyl)nicotinaldehyde (CAS No. 1361487-37-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.